Cas no 1805481-02-0 (3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine)

• Product name: 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine
• CAS No: 1805481-02-0
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4881956

3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine

• Inchi： 1S/C6H2F3IN2O2/c7-2-1-3(12(13)14)11-6(10)4(2)5(8)9/h1,5H
• InChI Key： NCBYLHIPIYOYLT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)F

Computed Properties

• Exact Mass: 317.91131 g/mol
• Monoisotopic Mass: 317.91131 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7
• Molecular Weight: 317.99

Additional information on 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine

Comprehensive Overview of 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine (CAS No. 1805481-02-0)

3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, a fluoro substituent, an iodo atom, and a nitro group, makes it a valuable intermediate in the synthesis of novel bioactive molecules. Researchers and industry professionals often search for this compound under keywords like pyridine derivatives, fluorinated compounds, and nitroheterocycles, reflecting its relevance in modern chemical innovation.

The compound's CAS number 1805481-02-0 serves as a critical identifier in regulatory and safety documentation, ensuring precise tracking in global supply chains. Recent trends in chemical research highlight a growing interest in halogenated pyridines, particularly those with fluorine and iodine substitutions, due to their enhanced stability and reactivity in cross-coupling reactions. This aligns with broader industry demands for sustainable and efficient synthetic methodologies, as evidenced by frequent searches for green chemistry alternatives and catalytic functionalization techniques.

In pharmaceutical applications, 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine is explored for its potential as a building block in drug discovery. Its nitropyridine core is a common motif in kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges such as antibiotic resistance. Online queries often link this compound to topics like structure-activity relationships (SAR) and medicinal chemistry optimization, underscoring its role in rational drug design.

From an agrochemical perspective, the compound's difluoromethyl and nitro functionalities are pivotal in developing next-generation crop protection agents. With rising global focus on sustainable agriculture, researchers investigate its derivatives for herbicidal or fungicidal properties, responding to searches for low-environmental-impact pesticides. The integration of computational chemistry tools, such as molecular docking, further accelerates the identification of high-efficacy candidates derived from this scaffold.

Analytical characterization of CAS 1805481-02-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, topics frequently searched by analytical chemists. The compound's crystalline properties and solubility profiles are also critical for formulation scientists, driving interest in keywords like solid-state chemistry and solvent optimization. These aspects are essential for scaling up production while maintaining reproducibility and purity standards.

Innovations in synthetic routes for 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine are another hot topic, with patent literature and academic journals reporting improved yields via transition-metal catalysis or microwave-assisted synthesis. Such advancements resonate with industrial chemists searching for cost-effective batch processes or flow chemistry adaptations. Additionally, the compound's stability under varying pH conditions is frequently studied, aligning with queries about degradation kinetics and storage protocols.

Environmental and toxicological profiling of this compound remains an active area of investigation, particularly in compliance with REACH regulations and OECD guidelines. Searches related to biodegradation pathways and ecotoxicology reflect the industry's commitment to responsible chemical management. Furthermore, its potential applications in material science, such as organic electronics or metal-organic frameworks (MOFs), are gaining traction, evidenced by emerging research on functionalized heterocycles in nanotechnology.

In summary, 3-(Difluoromethyl)-4-fluoro-2-iodo-6-nitropyridine (CAS No. 1805481-02-0) exemplifies the intersection of multidisciplinary research, from pharmaceutical development to agrochemical innovation. Its structural versatility and reactivity continue to inspire solutions for global challenges, making it a compound of enduring scientific and industrial relevance.